Cas no 114862-60-1 (methyl 5-ethyl-2-oxocyclohexane-1-carboxylate)

methyl 5-ethyl-2-oxocyclohexane-1-carboxylate structure
114862-60-1 structure
Product Name:methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
CAS No:114862-60-1
MF:C10H16O3
MW:184.232243537903
CID:1204882
PubChem ID:14106845
Update Time:2025-07-14

methyl 5-ethyl-2-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 5-ethyl-2-oxo-, methyl ester
    • methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
    • AKOS018236547
    • EN300-1126791
    • 114862-60-1
    • DB-109443
    • SCHEMBL857295
    • methyl5-ethyl-2-oxocyclohexane-1-carboxylate
    • Inchi： 1S/C10H16O3/c1-3-7-4-5-9(11)8(6-7)10(12)13-2/h7-8H,3-6H2,1-2H3
    • InChI Key： ALFBHYHEMIFTHR-UHFFFAOYSA-N
    • SMILES： O=C1CCC(CC)CC1C(=O)OC

Computed Properties

  • Exact Mass: 184.10998
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

methyl 5-ethyl-2-oxocyclohexane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1126791-0.05g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1 95%
0.05g
 $468.0 2023-10-26
Enamine
EN300-1126791-0.1g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1 95%
0.1g
 $490.0 2023-10-26
Enamine
EN300-1126791-0.25g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1 95%
0.25g
 $513.0 2023-10-26
Enamine
EN300-1126791-0.5g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1 95%
0.5g
 $535.0 2023-10-26
Enamine
EN300-1126791-1.0g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1
1g
 $728.0 2023-06-09
Enamine
EN300-1126791-2.5g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1 95%
2.5g
 $1089.0 2023-10-26
Enamine
EN300-1126791-5.0g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1
5g
 $2110.0 2023-06-09
Enamine
EN300-1126791-10.0g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1
10g
 $3131.0 2023-06-09
Enamine
EN300-1126791-1g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1 95%
1g
 $557.0 2023-10-26
Enamine
EN300-1126791-5g
methyl 5-ethyl-2-oxocyclohexane-1-carboxylate
 114862-60-1 95%
5g
 $1614.0 2023-10-26

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